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Compound of Interest

Compound Name: Phenoxy resin

Cat. No.: B13775646

Phenoxy Resin: A Contender in Gas Barrier
Packaging

A detailed comparison of Phenoxy resin's gas barrier performance against established
materials for researchers, scientists, and drug development professionals.

In the realm of high-performance packaging, particularly for sensitive applications in the
pharmaceutical and food industries, the choice of barrier material is paramount. Phenoxy
resins, a class of thermoplastic polymers, are emerging as a viable option, offering a unique
combination of properties including excellent gas barrier, thermal stability, and strong adhesion.
This guide provides a comprehensive comparison of Phenoxy resin with other widely used
barrier materials such as Ethylene Vinyl Alcohol (EVOH), Polyvinylidene Chloride (PVDC),
Polyethylene Terephthalate (PET), and Polypropylene (PP), supported by available
experimental data.

Performance Comparison: Oxygen and Water Vapor
Barrier

The effectiveness of a barrier material is primarily determined by its resistance to the
permeation of gases and water vapor. The Oxygen Transmission Rate (OTR) and Water Vapor
Transmission Rate (WVTR) are the key metrics used to quantify this performance. Lower
values for both OTR and WVTR indicate a better barrier.
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A 2012 patent for a Phenoxy resin composition reported an Oxygen Transmission Rate (OTR)
of 0.2 cm3/(m2-day). The same source indicated a low "hygroscopic property” of < 0.1%,
suggesting good resistance to water vapor, though a standardized WVTR value is not publicly
available.

Below is a comparative summary of the gas barrier properties of Phenoxy resin and its
alternatives. It is important to note that the performance of these materials can vary significantly
based on factors such as the specific grade, film thickness, and environmental conditions like
temperature and relative humidity.

Table 1: Oxygen Transmission Rate (OTR) Comparison of Various Packaging Materials

Material OTR (cm?®/m?/day) Test Conditions
Phenoxy Resin 0.2 Not Specified
EVOH (Ethylene Vinyl Alcohol)  0.05 - 1.0 23 °C, 50% RH
PVDC (Polyvinylidene

_ 0.1-5.0 23 °C, 50% RH
Chloride)
PET (Polyethylene

30 - 100 23°C, 0% RH

Terephthalate)
PP (Polypropylene) 1500 - 3000 23 °C, 0% RH

Table 2: Water Vapor Transmission Rate (WVTR) Comparison of Various Packaging Materials
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Material WVTR (g/m?/day) Test Conditions
Phenoxy Resin Data not available
EVOH (Ethylene Vinyl Alcohol)  5-20 38 °C, 90% RH
PVDC (Polyvinylidene

_ (Polyviny 0.2-15 38 °C, 90% RH
Chloride)
PET (Polyethylene

10-20 38 °C, 90% RH

Terephthalate)
PP (Polypropylene) 05-1.0 38 °C, 90% RH

In-depth Material Analysis

Phenoxy Resin: Phenoxy resins are amorphous thermoplastics known for their toughness,
ductility, and excellent adhesion to a variety of substrates. Their molecular structure, containing
hydroxyl groups, contributes to their barrier properties.[1] While specific WVTR data is limited,
their low hygroscopic nature suggests they are a promising candidate for applications requiring
moisture resistance.

EVOH (Ethylene Vinyl Alcohol): EVOH is renowned for its exceptional oxygen barrier
properties, making it a popular choice for food packaging. However, its barrier performance is
sensitive to humidity, and it is often used as a core layer in multilayer films, protected by
moisture-resistant materials like polypropylene or polyethylene.

PVDC (Polyvinylidene Chloride): PVDC offers an excellent barrier to both oxygen and water
vapor, and its performance is less affected by humidity compared to EVOH. This makes it
suitable for a wide range of packaging applications.

PET (Polyethylene Terephthalate): PET is a widely used packaging material due to its clarity,
strength, and moderate barrier properties. While its gas barrier is not as high as EVOH or
PVDC, it provides a good balance of performance and cost for many applications.

PP (Polypropylene): Polypropylene is known for its excellent moisture barrier properties,
making it ideal for packaging dry goods. However, its oxygen barrier is relatively poor.
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Experimental Protocols for Barrier Property
Measurement

The data presented in the comparison tables are typically obtained using standardized test
methods to ensure consistency and comparability.

Oxygen Transmission Rate (OTR) Measurement

The standard test method for determining the OTR of plastic films and sheeting is ASTM
D3985.

Methodology:
o Afilm specimen is mounted as a barrier between two chambers.

e One chamber contains a controlled concentration of oxygen (typically 100%), while the other
chamber is purged with a stream of nitrogen gas.

e As oxygen permeates through the film, it is carried by the nitrogen stream to a coulometric

Sensor.

o The sensor measures the amount of oxygen, and the OTR is calculated as the steady-state
rate of oxygen transmission through the film.

e The test is conducted under specific conditions of temperature and relative humidity.

Water Vapor Transmission Rate (WVTR) Measurement

The standard test method for determining the WVTR of flexible barrier materials is ASTM
F1249.

Methodology:

» Afilm specimen is sealed as a barrier between a chamber with a controlled high relative
humidity and a chamber with a dry environment.

o Water vapor that permeates through the film is carried by a stream of dry nitrogen to a
modulated infrared sensor.
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e The sensor specifically detects the water vapor, and the WVTR is calculated from the
amount of moisture transmitted over a specific time and area.

e This test is also performed under controlled temperature and humidity conditions.

Visualizing the Material Selection Process

The selection of an appropriate gas barrier material is a critical decision in product
development. The following diagram illustrates a logical workflow for this process.
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Workflow for Gas Barrier Material Selection

Define Product Requirements

Initial Material Screening
(Phenoxy, EVOH, PVDC, PET, PP, etc.)

Evaluate OTR Requirements Evaluate WVTR Requirements

Review Quantitative Data
(OTR & WVTR values)

Select Optimal Barrier Material

Prototype and Test

Final Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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